Cas no 68070-35-9 (11-cis-Retinoic Acid)

Retinoic acid is a metabolic intermediate of vitamin A in the body, which mainly affects bone growth and promotes epithelial cell proliferation \ differentiation \ keratinolysis and other metabolic effects. It is used to treat acne vulgaris \ psoriasis \ ichthyosis \ lichen planus \ pityriasis rubra \ keratosis follicularis \ squamous cell carcinoma and melanoma and other diseases< Br>

11-cis-Retinoic Acid structure

Product Name:11-cis-Retinoic Acid

CAS No:68070-35-9

Molecular Formula:C₂₀H₂₈O₂

Molecular Weight:300.43512

CID:826552

PubChem ID:9796370

11-cis-Retinoic Acid Properties

Names and Identifiers

- 11-cis Retinoic Acid
- 11-cis-Retinoic Acid
- (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
- (7E,9Z,11E,13E)-retinoic acid
- 9-cis retinoic acid
- 9-cis-retinoic acid
- Accutane Roche
- Alitretinoin
- Atra-IV
- Ketrel
- Lsotretinoin
- Retisol-A
- Stieva-A
- Stieva-a Forte
- Tri-Luma
- Vitinoin
- CHEBI:46856
- ISOTRETINOIN IMPURITY F [EP IMPURITY]
- starbld0009365
- LMPR01090024
- (2E,4Z,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
- Q27120711
- DTXSID40859317
- 1tyr
- Isotretinoin impurity F [EP]
- UNII-59MZT9G3DX
- 59MZT9G3DX
- (2E,4Z,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
- (7E,9E,11Z,13E)-retinoic acid
- 68070-35-9
- (11Z)-retinoic acid
- Retinoic acid, 11-cis-
- Isotretinoin impurity F
- ISOTRETINOIN IMPURITY F (EP IMPURITY)
- InChIKey： SHGAZHPCJJPHSC-ZVCIMWCZSA-N
- Inchi： InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-,16-14+
- SMILES： CC1=C(C(CCC1)(C)C)/C=C/C(=C\C=C\C(=C\C(=O)O)\C)/C

Computed Properties

Exact Mass: 300.208930132g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 300.208930132g/mol
Heavy Atom Count: 22
Complexity: 567
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

LogP: 5.60260
PSA: 37.30000
Refractive Index: 1.556
Boiling Point: 462.8±14.0 °C at 760 mmHg
Melting Point: 89-92°C
Vapor Pressure: 0.0±2.5 mmHg at 25°C
Flash Point: 350.6±11.0 °C
Density: 1.0±0.1 g/cm3

11-cis-Retinoic Acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AH17326-1mg	11-cis Retinoic Acid	68070-35-9	1mg	$1288.00	2024-04-19
TRC	R245020-0.5mg	11-cis-Retinoic Acid	68070-35-9	0.5mg	$ 320.00	2022-06-03
SHENG KE LU SI SHENG WU JI SHU	sc-361686-0.5 mg	11-cis Retinoic Acid,	68070-35-9	0.5 mg	￥4,738.00	2023-07-11